inhibitors

  • AF-DX-384
    • Cat. No.:
    • B1662581
    • CAS No.:
    • 118290-26-9
    • Molecular Formula:
    • C27H38N6O2
    • Molecular Weight:
    • 478.6 g/mol
    Description
    N-[2-[2-[(dipropylamino)methyl]-1-piperidinyl]ethyl]-6-oxo-5H-pyrido[2,3-b][1,4]benzodiazepine-11-carboxamide is a benzodiazepine.
  • Varenicline dihydrochloride
    • Cat. No.:
    • B1662531
    • CAS No.:
    • 230615-23-3
    • Molecular Formula:
    • C13H15Cl2N3
    • Molecular Weight:
    • 284.18 g/mol
    Description
    Varenicline Hcl(CP 526555; Champix) is a nicotinic receptor partial agonist;  it stimulates nicotine receptors more weakly than nicotine itself does.IC50 value:Target: nAChRVarenicline(CP 526555; ...
  • Physalaemin
    • Cat. No.:
    • B1663488
    • CAS No.:
    • 2507-24-6
    • Molecular Formula:
    • C58H84N14O16S
    • Molecular Weight:
    • 1265.4 g/mol
    Description
    An oligopeptide isolated from the skin of Physalaemus fuscumaculatus, a South American frog. It is a typical kinin, resembling SUBSTANCE P in structure and action and has been proposed as a sialagogue, antihyper...
  • Cresyl Violet perchlorate
    • Cat. No.:
    • B1663448
    • CAS No.:
    • 41830-80-2
    • Molecular Formula:
    • C16H12ClN3O5
    • Molecular Weight:
    • 361.73 g/mol
    Description
    Cresyl violet perchlorate is an organic perchlorate salt. It has a role as a fluorochrome. It contains a cresyl violet.
  • Brazilein
    • Cat. No.:
    • B1663177
    • CAS No.:
    • 600-76-0
    • Molecular Formula:
    • C16H12O5
    • Molecular Weight:
    • 284.26 g/mol
    Description
    Natural small molecule isolated from dried heartwood of Caesalpinia sappan L, exhibiting multi-pharmacological activities;  High Quality Biochemicals for Research Uses
  • 3-O-Acetylcorosolic acid
    • Cat. No.:
    • B1663406
    • CAS No.:
    • 700370-58-7
    • Molecular Formula:
    • C32H50O5
    • Molecular Weight:
    • 514.7 g/mol
    Description
    Antiatherosclerotic, antihyperlipidemic, antiinflammatory, antifungal, antiviral and antineoplastic;  High Quality Biochemicals for Research Uses
  • Dopropidil
    • Cat. No.:
    • B1662736
    • CAS No.:
    • 79700-61-1
    • Molecular Formula:
    • C20H35NO2
    • Molecular Weight:
    • 321.5 g/mol
    Description
    Dopropidil is a novel anti-anginal calcium ion modulating agent, possessing intracellular calcium antagonist activity and anti-ischemic effects in several predictive animal models. ...
  • 15-Deoxy-delta-12,14-prostaglandin J2
    • Cat. No.:
    • B1663695
    • CAS No.:
    • 87893-55-8
    • Molecular Formula:
    • C20H28O3
    • Molecular Weight:
    • 316.4 g/mol
    Description
    15-deoxy-Delta(12,14)-prostaglandin J2 is a prostaglandin J derivative comprising prostaglandin J2 lacking the 15-hydroxy group and having C=C double bonds at the 12- and 14-positions. It has a role as a metabol...
  • WQ3810
    • Cat. No.:
    • B1663451
    • CAS No.:
    • 888032-58-4
    • Molecular Formula:
    • C22H22F3N5O3
    • Molecular Weight:
    • 461.4 g/mol
    Description
    has antibacterial activity;  structure in first source
  • MDL 72527
    • Cat. No.:
    • B1663721
    • CAS No.:
    • 93565-01-6
    • Molecular Formula:
    • C12H22Cl2N2
    • Molecular Weight:
    • 265.22 g/mol
    Description
    RN given refers to di-HCl;  RN for parent cpd not available 6/85;  polyamine oxidase inhibitor